Cas no 5123-05-7 (1,3,2-Dioxaborinane, 2-[1,1'-biphenyl]-4-yl-5,5-dimethyl-)

• Product Name: 1,3,2-Dioxaborinane, 2-[1,1'-biphenyl]-4-yl-5,5-dimethyl-
• CAS No: 5123-05-7
• MF: C₁₇H₁₉BO₂
• MW: 266.142565011978
• MDL: MFCD28515419
• CID: 362892
• PubChem ID: 71366217
• Update Time: 2025-05-28

1,3,2-Dioxaborinane, 2-[1,1'-biphenyl]-4-yl-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborinane, 2-[1,1'-biphenyl]-4-yl-5,5-dimethyl-
• 5123-05-7
• F73156
• starbld0019812
• 2-([1,1'-Biphenyl]-4-yl)-5,5-dimethyl-1,3,2-dioxaborinane
• DTXSID20789587
• 4-Biphenylboronic acid, neopentyl ester
• MFCD28515419
• 2-{[1,1'-biphenyl]-4-yl}-5,5-dimethyl-1,3,2-dioxaborinane
• 5,5-dimethyl-2-(4-phenylphenyl)-1,3,2-dioxaborinane
• 2-(Biphenyl-4-yl)-5,5-dimethyl-1,3,2-dioxaborinane
• BS-47014
• 2-([1,1''-Biphenyl]-4-yl)-5,5-dimethyl-1,3,2-dioxaborinane

• MDL： MFCD28515419
• Inchi： 1S/C17H19BO2/c1-17(2)12-19-18(20-13-17)16-10-8-15(9-11-16)14-6-4-3-5-7-14/h3-11H,12-13H2,1-2H3
• InChI Key： YDDJRASPLUZILE-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C3C=CC=CC=3)=CC=2)OCC(C)(C)C1

Computed Properties

• Exact Mass: 265.15147
• Monoisotopic Mass: 266.1478100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• LogP: 3.12180